2-Methyl-5-(1-prop-2-enoylpiperidin-4-yl)pyrazole-3-carboxylic acid
Description
“2-Methyl-5-(1-prop-2-enoylpiperidin-4-yl)pyrazole-3-carboxylic acid” is a chemical compound with the molecular formula C13H17N3O3. It is a pyrazole derivative, which is a class of compounds that have a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms .
Synthesis Analysis
The synthesis of pyrazole derivatives, such as “this compound”, can be achieved through various strategies. These include multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrazole ring, which is a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . The compound also contains a prop-2-enoylpiperidin-4-yl group and a carboxylic acid group.Chemical Reactions Analysis
Pyrazole derivatives, including “this compound”, can undergo a variety of chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 263.297. Other physical and chemical properties specific to this compound are not available in the search results.Future Directions
The future directions for “2-Methyl-5-(1-prop-2-enoylpiperidin-4-yl)pyrazole-3-carboxylic acid” and other pyrazole derivatives could involve further exploration of their synthesis techniques and biological activity . As pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals, they could continue to be a focus of many techniques .
properties
IUPAC Name |
2-methyl-5-(1-prop-2-enoylpiperidin-4-yl)pyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O3/c1-3-12(17)16-6-4-9(5-7-16)10-8-11(13(18)19)15(2)14-10/h3,8-9H,1,4-7H2,2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STRQTFCVPSPWLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2CCN(CC2)C(=O)C=C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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